Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate

• Molecular Formula: C16H15ClO4
• Molecular Weight: 306.74 g/mol
• IUPAC Name: methyl 2-[(3-chlorophenyl)methoxy]-4-methoxybenzoate
• InChI: InChI=1S/C16H15ClO4/c1-19-13-6-7-14(16(18)20-2)15(9-13)21-10-11-4-3-5-12(17)8-11/h3-9H,10H2,1-2H3
• InChI Key: RKEAZRGXFNEUTP-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)OC)OCC2=CC(=CC=C2)Cl

Description

Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate, also known as MCBM, is a chemical compound that has garnered attention in the field of scientific research due to its potential applications in various areas. This compound belongs to the class of benzoates and is widely used in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate is not fully understood. However, it has been suggested that Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. For example, Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate has been shown to have a number of biochemical and physiological effects. It has been reported to reduce the levels of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate has been reported to have antioxidant activity, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate in lab experiments is its high purity and stability. This makes it easier to obtain reproducible results. In addition, Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate has been shown to have low toxicity, which makes it a relatively safe compound to work with. However, one of the limitations of using Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate in lab experiments is its high cost. This may limit its use in certain areas of research.

Future Directions

There are several future directions that could be explored in the field of Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate research. One area of interest is the development of new methods for synthesizing Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate that are more efficient and cost-effective. Another area of interest is the identification of new pharmacological targets for Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate. Finally, further studies are needed to fully understand the mechanism of action of Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate and its potential applications in various areas of scientific research.
In conclusion, Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate is a chemical compound that has potential applications in various areas of scientific research. It has been extensively studied for its pharmacological properties, and has been shown to possess anticancer, antimicrobial, and anti-inflammatory activities. Further studies are needed to fully understand the mechanism of action of Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate and its potential applications in various areas of scientific research.

Synthesis Methods

The synthesis of Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate involves the reaction of 3-chlorobenzyl alcohol with 4-methoxybenzoic acid in the presence of an acid catalyst. The resulting product is then esterified with methyl alcohol to obtain Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate. This method of synthesis has been reported to yield high purity and high yield of the final product.

Scientific Research Applications

Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate has been extensively studied for its potential applications in various areas of scientific research. One of the major applications of Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate is in the field of medicinal chemistry. Methyl 2-[(3-chlorobenzyl)oxy]-4-methoxybenzoate has been shown to possess anticancer, antimicrobial, and anti-inflammatory activities. It has also been reported to have potential use in the treatment of Alzheimer's disease.